N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxybutanamide

• Molecular Formula: C14H21NO4
• Molecular Weight: 267.32 g/mol
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxybutanamide
• InChI: InChI=1S/C14H21NO4/c1-18-12-6-5-11(10-13(12)19-2)7-8-15-14(17)4-3-9-16/h5-6,10,16H,3-4,7-9H2,1-2H3,(H,15,17)
• InChI Key: MMZDBIIMJQSYKF-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CCNC(=O)CCCO)OC

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxybutanamide, also known as URB597, is a selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH). It was first synthesized in 2003 as a potential drug for the treatment of pain and anxiety disorders. Since then, URB597 has been extensively studied for its biochemical and physiological effects, as well as its potential therapeutic applications.

Mechanism of Action

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxybutanamide selectively inhibits FAAH, an enzyme that breaks down endocannabinoids in the body. By blocking FAAH, this compound increases the levels of endocannabinoids, which can activate cannabinoid receptors in the brain and peripheral tissues. This leads to a variety of physiological effects, including pain relief, reduced anxiety and depression, and improved cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in preclinical studies. These include increased levels of endocannabinoids, reduced pain sensitivity, decreased anxiety and depression-like behaviors, and improved cognitive function. This compound has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxybutanamide has several advantages for use in laboratory experiments. It is highly selective for FAAH, which reduces the risk of off-target effects. It is also relatively stable and easy to handle, making it a convenient tool for studying the endocannabinoid system. However, this compound has some limitations, including its short half-life and poor solubility in aqueous solutions.

Future Directions

There are several potential future directions for research on N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxybutanamide. One area of interest is its potential as a therapeutic agent for pain management, anxiety, and depression. Another area of interest is its potential use in combination with other drugs or therapies to enhance their effects. Additionally, further research is needed to fully understand the mechanisms of action and physiological effects of this compound, as well as its potential side effects and safety profile.

Synthesis Methods

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxybutanamide can be synthesized through a multi-step process involving the reaction of 4-hydroxybutanoic acid with 3,4-dimethoxyphenylacetonitrile, followed by reduction, amidation, and acylation reactions. The final product is a white crystalline powder with a melting point of 64-66°C.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxybutanamide has been studied for its potential therapeutic applications in various fields, including pain management, anxiety and depression, addiction, and neurodegenerative diseases. It has been shown to increase levels of endocannabinoids, which are natural compounds in the body that modulate pain, mood, and appetite.